Cas no 1214705-97-1 (2-Amino-3-(1H-indol-3-yl)-N-isopropyl-propionamide)

• Product Name: 2-Amino-3-(1H-indol-3-yl)-N-isopropyl-propionamide
• CAS No: 1214705-97-1
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• MDL: MFCD06589860
• CID: 3081660
• PubChem ID: 3161321
• Update Time: 2025-11-01

2-Amino-3-(1H-indol-3-yl)-N-isopropyl-propionamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(1H-indol-3-yl)-N-isopropyl-propionamide
• AKOS000302796
• HMS1695D16
• 2-amino-3-(1H-indol-3-yl)-N-propan-2-ylpropanamide
• 2-amino-3-(1H-indol-3-yl)-N-(propan-2-yl)propanamide
• 2-amino-3-(1H-indol-3-yl)-N-isopropylpropanamide
• AKOS024283258
• SR-01000324998-1
• SR-01000324998
• 1214705-97-1

• MDL： MFCD06589860
• Inchi： 1S/C14H19N3O/c1-9(2)17-14(18)12(15)7-10-8-16-13-6-4-3-5-11(10)13/h3-6,8-9,12,16H,7,15H2,1-2H3,(H,17,18)
• InChI Key： FSURAZIHRDGGRQ-UHFFFAOYSA-N
• SMILES： O=C(C(CC1=CNC2C=CC=CC1=2)N)NC(C)C

Computed Properties

• Exact Mass: 245.152812238Da
• Monoisotopic Mass: 245.152812238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.9Ų

Additional information on 2-Amino-3-(1H-indol-3-yl)-N-isopropyl-propionamide

Introduction to 2-Amino-3-(1H-indol-3-yl)-N-isopropyl-propionamide (CAS No. 1214705-97-1) and Its Emerging Applications in Chemical Biology

2-Amino-3-(1H-indol-3-yl)-N-isopropyl-propionamide, identified by its CAS number 1214705-97-1, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its indole moiety and amide functional group, exhibits a unique combination of chemical properties that make it a promising candidate for various biological assays and drug discovery initiatives.

The indole ring, a well-documented pharmacophore in medicinal chemistry, is known for its ability to interact with numerous biological targets, including enzymes and receptors. In particular, the 3-position of the indole ring often serves as a critical site for functionalization, enhancing the compound's potential bioactivity. The presence of an amide linkage in the propionamide side chain further contributes to the molecule's versatility, allowing for diverse modifications and derivatization strategies.

2-Amino-3-(1H-indol-3-yl)-N-isopropyl-propionamide has been studied for its potential role in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various protein targets with high accuracy. These predictions have guided experimental efforts toward optimizing its pharmacological profile.

One of the most compelling aspects of this compound is its ability to serve as a scaffold for structure-based drug design. By leveraging high-throughput screening (HTS) techniques and molecular docking studies, researchers have identified derivatives of 2-amino-3-(1H-indol-3-yl)-N-isopropyl-propionamide that exhibit enhanced binding to specific therapeutic targets. For instance, modifications at the N-isopropyl group have been shown to improve solubility while maintaining potent activity against certain kinases.

The integration of machine learning algorithms has further accelerated the discovery process by enabling rapid virtual screening of large compound libraries. This approach has been particularly effective in identifying novel analogs of 2-amino-3-(1H-indol-3-yl)-N-isopropyl-propionamide with improved pharmacokinetic properties. Such innovations underscore the growing importance of interdisciplinary collaborations between chemists, biologists, and computer scientists in modern drug discovery.

In vitro studies have demonstrated that 2-amino-3-(1H-indol-3-yl)-N-isopropyl-propionamide can modulate key signaling pathways involved in cell proliferation and apoptosis. For example, research indicates that this compound may interfere with the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. Such findings have opened new avenues for developing treatments against chemoresistant cancers.

Additionally, the indole moiety in 2-amino-3-(1H-indol-3-yl)-N-isopropyl-propionamide has been explored for its potential neuroprotective effects. Preclinical studies suggest that derivatives of this compound may mitigate oxidative stress and inflammation associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. These observations have prompted further investigation into its role as a potential therapeutic agent.

The synthesis of 2-amino-3-(1H-indol-3-yl)-N-isopropyl-propionamide presents unique challenges due to the need for precise functional group manipulation. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiomeric purity. These techniques are essential for producing derivatives with tailored biological activities.

Recent publications highlight the use of 2-amino-3-(1H-indol-3-yl)-N-isopropyl-propionamide as a tool compound in biochemical assays. Its ability to selectively interact with specific protein targets has made it valuable for studying enzyme mechanisms and identifying novel inhibitors. Such applications are crucial for understanding disease pathogenesis and developing targeted therapies.

The growing interest in this compound has also spurred efforts to develop scalable synthetic routes suitable for industrial production. Process optimization strategies aim to minimize costs while maintaining high chemical purity. These advancements are vital for ensuring that promising candidates like 2-amino-3-(1H-indol-3-yl)-N-isopropyl-propionamide can transition from academic research into clinical development.

In conclusion, 2-amino-3-(1H-indol-3-yl)-N-isopropyl-propionamide (CAS No. 1214705-97-1) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in drug discovery efforts targeting inflammation, neurodegeneration, and cancer. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutics.